3-(2-Methylthiophen-3-yl)butan-2-ol
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Description
3-(2-Methylthiophen-3-yl)butan-2-ol is a secondary alcohol featuring a branched four-carbon chain substituted with a 2-methylthiophen-3-yl group. The thiophene ring introduces sulfur-based aromaticity, while the hydroxyl group at the C2 position contributes to polarity and hydrogen-bonding capacity. However, direct physicochemical or synthetic data for this specific compound are absent in the provided evidence, necessitating comparisons with structurally analogous alcohols.
Properties
Molecular Formula |
C9H14OS |
|---|---|
Molecular Weight |
170.27 g/mol |
IUPAC Name |
3-(2-methylthiophen-3-yl)butan-2-ol |
InChI |
InChI=1S/C9H14OS/c1-6(7(2)10)9-4-5-11-8(9)3/h4-7,10H,1-3H3 |
InChI Key |
FFDDRDMBINLERT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CS1)C(C)C(C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(2-Methylthiophen-3-yl)butan-2-ol typically involves the reaction of 2-methylthiophene with butan-2-ol under specific conditions. One common method includes the use of a Grignard reagent, where 2-methylthiophene is reacted with a butyl magnesium bromide, followed by hydrolysis to yield the desired product .
Industrial Production Methods
Industrial production of 3-(2-Methylthiophen-3-yl)butan-2-ol may involve large-scale chemical reactors where the reaction conditions are optimized for yield and purity. This often includes the use of catalysts and controlled temperature and pressure conditions to ensure efficient production .
Chemical Reactions Analysis
Types of Reactions
3-(2-Methylthiophen-3-yl)butan-2-ol undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert it into different alcohols or hydrocarbons.
Substitution: It can undergo nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones, while reduction can produce secondary alcohols .
Scientific Research Applications
3-(2-Methylthiophen-3-yl)butan-2-ol has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: This compound can be used in studies involving enzyme interactions and metabolic pathways.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-(2-Methylthiophen-3-yl)butan-2-ol involves its interaction with specific molecular targets and pathways. For instance, it may act as a ligand for certain receptors or enzymes, modulating their activity. The exact pathways depend on the context of its use, such as in biological systems or chemical reactions .
Comparison with Similar Compounds
Structural Analogues and Key Properties
The following compounds share structural similarities (branched alcohols, aromatic substituents, or sulfur/oxygen heterocycles) and are analyzed based on available
Table 1: Physicochemical Properties of Selected Alcohols
Key Trends and Observations
Boiling Points and Branching Effects
- Branching vs. Linear Chains: 2-Methyl-3-buten-2-ol (boiling point: 98–99°C) exhibits a lower boiling point than 3-Methyl-2-buten-1-ol (140°C) due to reduced surface area and weaker intermolecular forces in the branched structure . butan-2-ol) .
Aromatic Substituent Effects
- Phenyl vs. Thiophene’s sulfur atom may further enhance polarity .
Functional Group Interactions
- Hydroxyl vs. Methoxy Groups: 3-Methyl-3-methoxybutanol (bp 174°C) has a higher boiling point than non-etherified alcohols due to methoxy-induced polarity and reduced hydrogen bonding compared to hydroxyl groups .
Biological Activity
3-(2-Methylthiophen-3-yl)butan-2-ol is an organic compound featuring a thiophene ring and a secondary alcohol group. Its unique structure suggests potential biological activities, particularly in medicinal chemistry and biochemistry. This article explores the biological activity of this compound, focusing on its interactions with biological systems, mechanisms of action, and potential therapeutic applications.
Mechanisms of Biological Activity
Research indicates that 3-(2-Methylthiophen-3-yl)butan-2-ol may interact with various enzymes and receptors in biological systems. The thiophene ring allows for significant interactions that can modulate enzyme activity, potentially influencing metabolic pathways.
Antioxidant Activity
Preliminary studies suggest that this compound exhibits antioxidant properties , which are crucial in combating oxidative stress-related conditions. The presence of the thiophene moiety is believed to enhance its ability to scavenge free radicals, thus contributing to cellular protection against oxidative damage.
Antimicrobial Properties
There is emerging evidence that 3-(2-Methylthiophen-3-yl)butan-2-ol displays antimicrobial activity . Studies have shown that compounds with similar structures can inhibit the growth of various pathogens, including gram-positive and gram-negative bacteria . The exact mechanisms remain to be fully elucidated but may involve interference with bacterial cell wall synthesis or metabolic processes.
Research Findings and Case Studies
Several studies have investigated the biological effects of 3-(2-Methylthiophen-3-yl)butan-2-ol. Below are summarized findings from notable research:
Comparative Analysis with Similar Compounds
To understand the uniqueness of 3-(2-Methylthiophen-3-yl)butan-2-ol, it is essential to compare it with structurally similar compounds:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 3-Methyl-4-(5-methylthiophen-3-yl)butan-2-ol | Contains a hydroxyl group and a methylthiophene substituent | Exhibits antimicrobial properties; interacts with various enzymes |
| 3-(5-Methylthiophen-2-yl)butan-2-ol | Similar thiophene substitution but different side chain | Potential anticancer properties; modulates receptor binding |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
